[2-(1,3-Thiazol-2-yl)phenyl]methanamine

• IUPAC Name: [2-(1,3-thiazol-2-yl)phenyl]methanamine
• InChI: InChI=1S/C10H10N2S/c11-7-8-3-1-2-4-9(8)10-12-5-6-13-10/h1-6H,7,11H2
• InChI Key: SOPXHMDTSKNCPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)C2=NC=CS2
• Molecular Formula: C10H10N2S
• Molecular Weight: 190.27 g/mol

Description

“[2-(1,3-Thiazol-2-yl)phenyl]methanamine” is a useful research chemical used in the preparation of heterobiaryl purine derivatives as antiproliferative agents and inhibitors of cyclin dependent kinases.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The empirical formula is C10H10N2S.

Chemical Reactions Analysis

Thiazole compounds, such as “this compound”, have been found to exhibit a wide range of chemical reactions. They are known to act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules.

Safety and Hazards

“[2-(1,3-Thiazol-2-yl)phenyl]methanamine” is known to cause severe skin burns and eye damage.

Synthesis routes and methods

Procedure details

To a stirred solution of (2-(thiazol-2-yl)phenyl)methanol (0.95 g, 5.1 mmol) in THF (15 mL) was added phthalimide (1.12 g, 7.65 mmol), triphenylphosphine (2.0 g, 7.65 mmol). The mixture was cooled in an ice-water bath and diisopropyl azodicarboxylate (3.1 g, 15.3 mmol) was added dropwise. After the addition, the mixture was stirred at 0° C. for 30 min, and at rt for 18 h. The mixture was then filtered and the filtrate was evaporated. The residue was purified by column chromatography to yield 2-(2-(thiazol-2-yl)benzyl)isoindoline-1,3-dione (1.1 g) as a white solid. To a stirred solution of 2-(2-(thiazol-2-yl)benzyl)isoindoline-1,3-dione (400 mg, 1.25 mmol) in ethanol (10 mL) was added dropwise hydrazine hydrate (160 mg, 3.1 mmol). The mixture was heated at 70° C. for 1 h. After cooling to rt, the mixture was filtered, and the filtrate was evaporated. The residue was purified by column chromatography to yield (2-(thiazol-2-yl)phenyl)methanamine (190 mg) as a white solid.